Cas no 61383-06-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- NSC317928
- NSC-317928
- DTXSID70317551
- 61383-06-0
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- Inchi： InChI=1S/C5H5N5O/c1-10-2-6-4-3(5(10)11)7-9-8-4/h2H,1H3,(H,7,8,9)
- InChI Key： CTWROIWRZJAKKE-UHFFFAOYSA-N
- SMILES： CN1C=NC2=NNN=C2C1=O
Computed Properties
- Exact Mass: 151.04955
- Monoisotopic Mass: 151.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- Density: 1.84
- Boiling Point: 431.1°C at 760 mmHg
- Flash Point: 214.5°C
- Refractive Index: 1.873
- PSA: 74.24
Related Literature
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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Katarzyna Choroba,Anna Maroń,Anna Świtlicka,Agata Szłapa-Kula,Mariola Siwy,Justyna Grzelak,Sebastian Maćkowski,Tomasz Pedzinski,Barbara Machura Dalton Trans., 2021,50, 3943-3958
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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Pranjal Chandra,Hui-Bog Noh,Yoon-Bo Shim Chem. Commun., 2013,49, 1900-1902
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